Cas no 2306255-67-2 (methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate)

• Product Name: methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate
• CAS No: 2306255-67-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5268717
• Update Time: 2026-03-09

methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-3-carboxylic acid, 1-oxo-, methyl ester, (3S)-
• methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate

• Inchi： 1S/C10H15NO3/c1-14-8(12)7-6-10(9(13)11-7)4-2-3-5-10/h7H,2-6H2,1H3,(H,11,13)/t7-/m0/s1
• InChI Key： HXVGXHYUOBAFMK-ZETCQYMHSA-N
• SMILES： C1(=O)C2(CCCC2)C[C@@H](C(OC)=O)N1

Additional information on methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate

Introduction to Methyl (3S)-1-Oxo-2-azaspiro[4.4]nonane-3-carboxylate (CAS No: 2306255-67-2)

Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate, a compound with the chemical identifier CAS No: 2306255-67-2, represents a significant advancement in the field of medicinal chemistry. This spirocyclic azapeptide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound's molecular framework, characterized by a spirocyclic connection between a nitrogen-containing heterocycle and a nonane backbone, contributes to its distinctive chemical and pharmacological profile.

The stereochemistry of Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate is particularly noteworthy, with the (3S) configuration playing a crucial role in determining its biological efficacy. Spirocyclic compounds are known for their enhanced metabolic stability and improved binding affinity, making them attractive candidates for drug development. The presence of an azaspiro structure not only imparts rigidity to the molecule but also facilitates specific interactions with biological targets, which is essential for therapeutic applications.

Recent research has highlighted the potential of Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate in various pharmacological contexts. Studies have demonstrated its inhibitory effects on certain enzymes and receptors, suggesting its utility in treating inflammatory disorders and neurological conditions. The compound's ability to modulate key signaling pathways has been a focal point of investigation, with preliminary findings indicating its promise as a lead compound for further development.

The synthesis of Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate presents unique challenges due to its complex spirocyclic core. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, have been employed to achieve high enantiomeric purity. These synthetic approaches not only highlight the compound's structural complexity but also showcase the ingenuity of modern organic chemistry in constructing such intricate molecular architectures.

In the realm of drug discovery, Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate serves as a valuable scaffold for generating novel analogs with enhanced pharmacological properties. By leveraging structure-based drug design principles, researchers have been able to modify various functional groups within the molecule to optimize its bioactivity. This iterative process of design, synthesis, and evaluation underscores the importance of such versatile compounds in advancing therapeutic strategies.

The pharmacokinetic profile of Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate has been carefully studied to ensure its suitability for clinical applications. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors in determining drug efficacy and safety. Further investigations into its pharmacokinetic behavior will provide deeper insights into its potential as a therapeutic agent.

The regulatory landscape for Methyl (3S)-1-oxo-2-azaspiro[4.4]nonane-3-carboxylate is evolving in line with advancements in medicinal chemistry and drug development practices. Compliance with international regulatory standards ensures that the compound meets stringent quality and safety requirements before it can be considered for clinical trials and eventual market approval. This regulatory framework underscores the importance of rigorous testing and validation in bringing new drugs to patients who need them.

Future directions in the study of Methyl (3S)-1-oxyo-[url=spirocyclic azapeptide derivative[/url]-2-(url=azaspiro[/url])[url=nonane[/url]-carboxylate[/url]] include exploring its mechanism of action in greater detail and evaluating its potential in preclinical models of disease. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

The significance of Methyl (3S)-1-oxyo-[url=spirocyclic azapeptide derivative[/url]-2-(url=azaspiro[/url])[url=nonane[/url]-carboxylate[/url]] extends beyond its immediate applications; it exemplifies the innovative spirit of modern chemistry in addressing complex biological challenges. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of medicinal chemistry investigations, driving progress towards more effective treatments for a wide range of diseases.